Computational Binding Advantage vs. B9
In a direct head-to-head computational comparison using molecular docking, ZINC04177596 exhibited a significantly lower (more favorable) predicted binding free energy (ΔG bind) for the HIV-Nef protein dimerization interface compared to the established prototype inhibitor, B9, and the analog ZINC36617540. The quantitative difference indicates a substantially stronger predicted interaction with the target site. [1]
| Evidence Dimension | Predicted Binding Free Energy (ΔG bind) to HIV-Nef Dimerization Interface |
|---|---|
| Target Compound Data | -28.7482 kcal/mol |
| Comparator Or Baseline | Prototype Nef inhibitor 'B9': -18.0694 kcal/mol; Analog 'ZINC36617540': -20.2271 kcal/mol |
| Quantified Difference | ZINC04177596 shows a 10.68 kcal/mol (approx. 59%) improvement in ΔG bind relative to B9, and an 8.52 kcal/mol (approx. 42%) improvement relative to ZINC36617540. |
| Conditions | Computational molecular docking study; shape similarity-based library screen; reported in kcal/mol. |
Why This Matters
This in silico evidence quantitatively supports the selection of ZINC04177596 over its closest analogs for hit validation campaigns where maximizing target engagement at the Nef dimer interface is a primary goal.
- [1] Moonsamy, S., Bhakat, S., Ramesh, M., & Soliman, M. E. S. (2017). Identification of Binding Mode and Prospective Structural Features of Novel Nef Protein Inhibitors as Potential Anti-HIV Drugs. Cell Biochemistry and Biophysics, 75(1), 49–64. View Source
